Cas no 188777-76-6 (11-Ethenyl-5,14-dimethyloctadec-8-enedioic acid)

• Product Name: 11-Ethenyl-5,14-dimethyloctadec-8-enedioic acid
• CAS No: 188777-76-6
• MF: C₂₂H₃₈O₄
• MW: 366.534727573395
• CID: 2785841
• PubChem ID: 71348445
• Update Time: 2025-04-21

11-Ethenyl-5,14-dimethyloctadec-8-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 11-ETHENYL-5,14-DIMETHYLOCTADEC-8-ENEDIOIC ACID
• DTXSID70774342
• 188777-76-6
• 11-Ethenyl-5,14-dimethyloctadec-8-enedioic acid

• Inchi： 1S/C22H38O4/c1-4-20(17-16-19(3)12-9-15-22(25)26)13-7-5-6-10-18(2)11-8-14-21(23)24/h4-5,7,18-20H,1,6,8-17H2,2-3H3,(H,23,24)(H,25,26)
• InChI Key： LUKGXQJRYVIIIY-UHFFFAOYSA-N
• SMILES： OC(CCCC(C)CCC(C=C)CC=CCCC(C)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 366.27700969Da
• Monoisotopic Mass: 366.27700969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 74.6Ų